4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide

• IUPAC Name: 4-fluoro-N-(5-oxo-7-thiophen-2-yl-7,8-dihydro-6H-quinazolin-2-yl)benzamide
• InChI: InChI=1S/C19H14FN3O2S/c20-13-5-3-11(4-6-13)18(25)23-19-21-10-14-15(22-19)8-12(9-16(14)24)17-2-1-7-26-17/h1-7,10,12H,8-9H2,(H,21,22,23,25)
• InChI Key: QCPZJISYGURHMA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=CN=C(N=C21)NC(=O)C3=CC=C(C=C3)F)C4=CC=CS4
• Molecular Formula: C19H14FN3O2S
• Molecular Weight: 367.4 g/mol

Description

4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide is not fully understood. However, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately results in cell death.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, which is a process of programmed cell death. It has also been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. Furthermore, this compound has been reported to possess neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide in lab experiments is its potential as a therapeutic agent for various diseases. It has been shown to possess anticancer, anti-inflammatory, and neuroprotective properties, making it a promising candidate for drug development. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of 4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide. One area of research could focus on the development of this compound as a potential therapeutic agent for cancer and other diseases. Another area of research could focus on the optimization of the synthesis method to improve the yield and purity of the compound. Furthermore, the mechanism of action and the biochemical and physiological effects of this compound need to be further elucidated to fully understand its potential applications.

Scientific Research Applications

4-fluoro-N-[5-oxo-7-(2-thienyl)-5,6,7,8-tetrahydro-2-quinazolinyl]benzamide has been studied for its potential applications in various research fields. It has been reported to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and for its neuroprotective effects. Furthermore, this compound has been shown to possess antimicrobial activity against various bacterial strains.